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Compound of Interest

Compound Name: Z-Thr-OMe

Cat. No.: B15543206

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of Z-Thr-OMe (N-Carbobenzyloxy-L-threonine methyl ester), a key reagent in
peptide synthesis. Adherence to these procedures will minimize risk and ensure compliant
disposal of chemical waste.

Z-Thr-OMe is a white, solid, combustible substance utilized in peptide synthesis.[1][2] While a
specific Safety Data Sheet (SDS) is not readily available, data from closely related compounds
and general laboratory safety protocols provide a robust framework for safe handling and

disposal.

Personal Protective Equipment (PPE)

When handling Z-Thr-OMe, appropriate personal protective equipment is the first line of
defense against potential exposure. The following table summarizes the recommended PPE.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or

glasses

Protects eyes from dust
particles and accidental

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the

chemical.

Body Protection

Laboratory coat

Protects clothing and skin from

contamination.

Respiratory

Not generally required under
normal, well-ventilated

conditions.

Use a NIOSH-approved
respirator if dust is generated

or ventilation is poor.

Chemical and Physical Properties

Understanding the properties of Z-Thr-OMe is crucial for safe handling and storage.

Property Value

Appearance White to off-white powder
Molecular Formula C13H17NOs

Molecular Weight 267.28 g/mol

Melting Point 92-94 °C

Storage Temperature -15°C

Solubility

Miscible in water

Storage Class

11 - Combustible Solids

Data sourced from multiple chemical suppliers.[1][3][4]

Handling and Storage Procedures
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Proper handling and storage are critical to maintaining the integrity of Z-Thr-OMe and ensuring
a safe laboratory environment.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
any dust.

e Avoid direct contact with skin and eyes by consistently wearing the recommended PPE.
e Minimize dust generation during handling and weighing.
Storage:

o Store in a tightly sealed container in a cool, dry place. The recommended storage
temperature is -15°C.[3][4]

» Keep away from incompatible materials, such as strong oxidizing agents.

Operational Workflow for Handling Z-Thr-OMe

The following diagram outlines the standard operating procedure for working with Z-Thr-OMe,
from initial preparation to final disposal.
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Preparation

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Workspace (Fume Hood)

Handling

Weigh Z-Thr-OMe

Perform Experimental Procedure

Cleanup & Disposal

Decontaminate Glassware and Surfaces

Segregate and Label Waste

Dispose of Waste in Designated Containers

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Z-Thr-OMe
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Disposal Plan

Proper disposal of Z-Thr-OMe and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

Solid Waste:

o Collect unused Z-Thr-OMe and any materials contaminated with the compound (e.g.,
weighing paper, contaminated gloves) in a dedicated, clearly labeled, and sealed container
for non-halogenated solid chemical waste.

¢ Do not dispose of solid Z-Thr-OMe in general laboratory trash or down the drain.
Liquid Waste:

o If Z-Thr-OMe is dissolved in a solvent, the entire solution should be disposed of as chemical
waste.

o Collect the liquid waste in a sealed, properly labeled container designated for non-
halogenated organic waste.

Empty Containers:

» Empty containers that held Z-Thr-OMe should be treated as hazardous waste, as they may
contain residual chemicals.

¢ Rinse the container three times with a suitable solvent. Collect the rinsate as chemical
waste.

 After rinsing, the container can be disposed of according to your institution's guidelines for
clean glassware or plastic.

All chemical waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office or a licensed chemical waste disposal company. Always follow local, state,
and federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Z-Thr-OMe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543206#personal-protective-equipment-for-
handling-z-thr-ome]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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